molecular formula C14H14N2O3 B1306007 N-(4-methoxybenzyl)-2-nitroaniline CAS No. 6113-65-1

N-(4-methoxybenzyl)-2-nitroaniline

Cat. No. B1306007
CAS RN: 6113-65-1
M. Wt: 258.27 g/mol
InChI Key: KLPVHDQLXCJUOA-UHFFFAOYSA-N
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Description

N-(4-methoxybenzyl)-2-nitroaniline, also known as 4-Methoxybenzyl-2-nitroaniline, is an organic compound used as a precursor for the synthesis of a wide variety of organic compounds. It is a white crystalline solid with a melting point of 119-121°C and a boiling point of 295-297°C. It is soluble in a variety of organic solvents, but insoluble in water. It is a versatile synthetic intermediate used in the production of pharmaceuticals, agrochemicals, and other organic compounds.

properties

IUPAC Name

N-[(4-methoxyphenyl)methyl]-2-nitroaniline
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InChI

InChI=1S/C14H14N2O3/c1-19-12-8-6-11(7-9-12)10-15-13-4-2-3-5-14(13)16(17)18/h2-9,15H,10H2,1H3
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InChI Key

KLPVHDQLXCJUOA-UHFFFAOYSA-N
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Canonical SMILES

COC1=CC=C(C=C1)CNC2=CC=CC=C2[N+](=O)[O-]
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Molecular Formula

C14H14N2O3
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DSSTOX Substance ID

DTXSID80387821
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Molecular Weight

258.27 g/mol
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Product Name

N-(4-methoxybenzyl)-2-nitroaniline

CAS RN

6113-65-1
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Synthesis routes and methods I

Procedure details

Reaction of 2-chloronitrobenzene (10 g, 63 mmole), 4-methoxybenzylamine (52.1 g, 380 mmole) and ammonium acetate (4.6 g) substantially as described in 1C above producted 15 g (100%) of title compound as orange crystals: mp 75°-78°.
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Synthesis routes and methods II

Procedure details

A mixture of 1-fluoro-2-nitrobenzene (20 g) and 4-methoxybenzylamine (18.52 ml) in dry tetrahydrofuran (100 ml) was stirred at 23° for 18 h under a nitrogen atmosphere. The mixture was filtered, then the organic layer was concentrated in vacuo to an oil. Ethanol (50 ml) was added and a solid separated. After filtration, the title compound was obtained as an orange solid (16.35 g). The filtrate was concentrated in vacuo and the residue was treated with further ethanol (10 ml) to give a further amount of title compound (7.9 g). M.p. 81°-2° T.l.c. CH-EA (8:2), Rf 0.55.
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